Cas no 1189864-42-3 (1-(2,4-difluorobenzoyl)-4-(1-ethyl-1H-imidazol-2-yl)piperazine hydrochloride)

• Product Name: 1-(2,4-difluorobenzoyl)-4-(1-ethyl-1H-imidazol-2-yl)piperazine hydrochloride
• CAS No: 1189864-42-3
• MF: C₁₆H₁₉ClF₂N₄O
• MW: 356.798069238663
• CID: 6398408
• PubChem ID: 45284249
• Update Time: 2025-07-21

1-(2,4-difluorobenzoyl)-4-(1-ethyl-1H-imidazol-2-yl)piperazine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(2,4-difluorobenzoyl)-4-(1-ethyl-1H-imidazol-2-yl)piperazine hydrochloride
• (2,4-difluorophenyl)(4-(1-ethyl-1H-imidazol-2-yl)piperazin-1-yl)methanone hydrochloride
• AKOS026685156
• F5095-0292
• (2,4-difluorophenyl)-[4-(1-ethylimidazol-2-yl)piperazin-1-yl]methanone;hydrochloride
• 1189864-42-3

• Inchi： 1S/C16H18F2N4O.ClH/c1-2-20-6-5-19-16(20)22-9-7-21(8-10-22)15(23)13-4-3-12(17)11-14(13)18;/h3-6,11H,2,7-10H2,1H3;1H
• InChI Key： ONGOJLYVYWOLRH-UHFFFAOYSA-N
• SMILES： Cl.FC1C=C(C=CC=1C(N1CCN(C2=NC=CN2CC)CC1)=O)F

Computed Properties

• Exact Mass: 356.1215453g/mol
• Monoisotopic Mass: 356.1215453g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 417
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.4Ų

Additional information on 1-(2,4-difluorobenzoyl)-4-(1-ethyl-1H-imidazol-2-yl)piperazine hydrochloride

1-(2,4-difluorobenzoyl)-4-(1-ethyl-1H-imidazol-2-yl)piperazine hydrochloride (CAS No. 1189864-42-3): A Comprehensive Overview

1-(2,4-difluorobenzoyl)-4-(1-ethyl-1H-imidazol-2-yl)piperazine hydrochloride (CAS No. 1189864-42-3) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of piperazine derivatives and is characterized by its 2,4-difluorobenzoyl and 1-ethyl-1H-imidazol-2-yl substituents, which contribute to its pharmacological profile.

The hydrochloride salt form of this compound enhances its solubility and stability, making it suitable for various pharmaceutical formulations. Recent studies have explored the potential of 1-(2,4-difluorobenzoyl)-4-(1-ethyl-1H-imidazol-2-yl)piperazine hydrochloride in treating a range of diseases, including neurological disorders and cancer. This introduction aims to provide a comprehensive overview of the compound's chemical structure, synthesis methods, pharmacological properties, and current research trends.

Chemical Structure and Synthesis

The chemical structure of 1-(2,4-difluorobenzoyl)-4-(1-ethyl-1H-imidazol-2-yl)piperazine hydrochloride is defined by its piperazine core, which is functionalized with a 2,4-difluorobenzoyl group at the 1-position and a 1-ethyl-1H-imidazol-2-yl group at the 4-position. The presence of these substituents imparts specific physicochemical properties to the molecule, such as enhanced lipophilicity and receptor binding affinity.

The synthesis of this compound typically involves a multi-step process. One common approach starts with the reaction of 2,4-difluorobenzoic acid with an appropriate amine to form the corresponding amide. Subsequently, this amide is coupled with a 1-ethyl-1H-imidazol-2-yl substituted piperazine derivative using standard coupling reagents such as EDCI (N-(3-dimethylaminopropyl)-N'-ethylcarbodiimide) and HOBt (hydroxybenzotriazole). The final step involves the formation of the hydrochloride salt by treating the free base with hydrochloric acid.

Pharmacological Properties

1-(2,4-difluorobenzoyl)-4-(1-ethyl-1H-imidazol-2-yl)piperazine hydrochloride exhibits a diverse range of pharmacological activities that make it a promising candidate for drug development. One of its key properties is its ability to modulate serotonin receptors, particularly the 5-HT₇ receptor. Studies have shown that this compound acts as a potent antagonist at the 5-HT₇ receptor, which is implicated in various neurological disorders such as depression and anxiety.

In addition to its serotonergic effects, 1-(2,4-difluorobenzoyl)-4-(1-ethyl-1H-imidazol-2-yl)piperazine hydrochloride has been investigated for its potential anti-inflammatory and analgesic properties. Preclinical studies have demonstrated that it can reduce inflammation and pain in animal models, suggesting its potential use in treating conditions such as arthritis and neuropathic pain.

Clinical Applications and Research Trends

The therapeutic potential of 1-(2,4-difluorobenzoyl)-4-(1-ethyl-1H-imidazol-2-yl)piperazine hydrochloride has been explored in several preclinical studies. One notable area of research is its application in neurodegenerative diseases. Studies have shown that this compound can protect neurons from oxidative stress and promote neurogenesis, making it a candidate for treating conditions such as Alzheimer's disease and Parkinson's disease.

In cancer research, 1-(2,4-difluorobenzoyl)-4-(1-ethyl-1H-imidazol-2-yl)piperazine hydrochloride has been evaluated for its antitumor effects. Preclinical data indicate that it can inhibit the growth of various cancer cell lines by inducing apoptosis and suppressing angiogenesis. These findings suggest that this compound may have therapeutic value in cancer treatment.

Conclusion

In conclusion, 1-(2,4-difluorobenzoyl)-4-(1-ethyl-1H-imidazol-2-y l)piperazine hydrochloride (CAS No. 1189864-42-3) is a promising compound with a unique chemical structure and diverse pharmacological properties. Its potential applications in treating neurological disorders, inflammation, pain, neurodegenerative diseases, and cancer make it an attractive target for further research and development. As ongoing studies continue to elucidate its mechanisms of action and therapeutic benefits, this compound holds significant promise for advancing medical treatments in various fields.